Cas no 1019385-18-2 (5,8-dichloro-1,2,3,4-tetrahydroquinoline)

• Product Name: 5,8-dichloro-1,2,3,4-tetrahydroquinoline
• CAS No: 1019385-18-2
• MF: C₉H₉Cl₂N
• MW: 202.080460309982
• MDL: MFCD11126881
• CID: 4567752
• PubChem ID: 20226938
• Update Time: 2025-08-02

5,8-dichloro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 5,8-dichloro-1,2,3,4-tetrahydroquinoline

• MDL： MFCD11126881
• Inchi： 1S/C9H9Cl2N/c10-7-3-4-8(11)9-6(7)2-1-5-12-9/h3-4,12H,1-2,5H2
• InChI Key： RPFUXGKYUJDRIK-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=CC=C2Cl)CCC1

Computed Properties

• Exact Mass: 201.011205g/mol
• Monoisotopic Mass: 201.011205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 202.08g/mol
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 5,8-dichloro-1,2,3,4-tetrahydroquinoline

Recent Advances in the Study of 5,8-Dichloro-1,2,3,4-tetrahydroquinoline (CAS: 1019385-18-2)

5,8-Dichloro-1,2,3,4-tetrahydroquinoline (CAS: 1019385-18-2) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a scaffold for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the synthesis and optimization of 5,8-dichloro-1,2,3,4-tetrahydroquinoline derivatives for their potential as dopamine receptor modulators. The researchers employed a multi-step synthetic route to generate a library of analogs, which were then evaluated for their binding affinity and selectivity towards dopamine D2 and D3 receptors. The results indicated that certain derivatives exhibited promising pharmacological profiles, suggesting their potential utility in the treatment of Parkinson's disease and schizophrenia.

In another recent study, the antimicrobial properties of 5,8-dichloro-1,2,3,4-tetrahydroquinoline were explored. Researchers found that the compound demonstrated significant activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies revealed that the compound interferes with bacterial cell wall synthesis, highlighting its potential as a lead compound for the development of new antibiotics. These findings were published in the journal Antimicrobial Agents and Chemotherapy in early 2024.

Further research has also examined the pharmacokinetic properties of 5,8-dichloro-1,2,3,4-tetrahydroquinoline. A preclinical study conducted in rodent models demonstrated that the compound has favorable bioavailability and brain penetration, making it a viable candidate for CNS-targeted therapies. However, challenges related to metabolic stability and potential toxicity were noted, indicating the need for further structural optimization. This study was detailed in a 2023 issue of Drug Metabolism and Disposition.

In addition to its therapeutic potential, 5,8-dichloro-1,2,3,4-tetrahydroquinoline has also been investigated for its role in chemical biology. A recent study utilized the compound as a molecular probe to study protein-ligand interactions in the context of neurodegenerative diseases. The findings provided valuable insights into the structural requirements for binding to specific protein targets, which could inform the design of more effective drugs. This research was featured in the journal Chemical Science in 2024.

In conclusion, 5,8-dichloro-1,2,3,4-tetrahydroquinoline (CAS: 1019385-18-2) continues to be a compound of significant interest in the chemical and biological sciences. Its diverse pharmacological activities and potential applications in drug discovery make it a promising candidate for further research. Future studies should focus on addressing the current limitations, such as metabolic stability and toxicity, to fully realize its therapeutic potential.